isopropyl 2-[(3-bromobenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxylate

• IUPAC Name: propan-2-yl 2-[(3-bromobenzoyl)amino]-4,5-dimethylthiophene-3-carboxylate
• InChI: InChI=1S/C17H18BrNO3S/c1-9(2)22-17(21)14-10(3)11(4)23-16(14)19-15(20)12-6-5-7-13(18)8-12/h5-9H,1-4H3,(H,19,20)
• InChI Key: HNITULIMXKGSAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)OC(C)C)NC(=O)C2=CC(=CC=C2)Br)C
• Molecular Formula: C17H18BrNO3S
• Molecular Weight: 396.3 g/mol

Description

This compound is a complex organic molecule that contains several functional groups. It includes an isopropyl group, a bromobenzoyl group, an amino group, and a thiophene carboxylate group. The presence of these groups suggests that this compound could have interesting chemical properties and potential uses in various fields such as pharmaceuticals or materials science.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the bromobenzoyl group could be introduced through a reaction with bromobenzoyl chloride, while the amino group could be introduced through a reaction with an amine.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The bromobenzoyl group would likely contribute significant polarity to the molecule, while the thiophene ring could potentially participate in aromatic stacking interactions.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the bromine atom in the bromobenzoyl group could potentially be replaced through a nucleophilic aromatic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bromobenzoyl group could increase its density and boiling point compared to similar compounds without this group.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a pharmaceutical, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

As with any chemical compound, appropriate safety precautions should be taken when handling this compound. Potential hazards could include reactivity with other chemicals, toxicity, and environmental impact.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as the results of further testing and research.